Cas no 17770-36-4 (2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate)

• Product Name: 2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate
• CAS No: 17770-36-4
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 3816460
• PubChem ID: 156108831
• Update Time: 2025-05-20

2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-methyl-, 2-hydroxyethyl ester
• 17770-36-4
• SCHEMBL23031292
• 2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate

• Inchi： 1S/C10H18O3/c1-8-4-2-3-5-9(8)10(12)13-7-6-11/h8-9,11H,2-7H2,1H3
• InChI Key： UMXZJQHEXPIRBZ-UHFFFAOYSA-N
• SMILES： C1(C(OCCO)=O)CCCCC1C

Computed Properties

• Exact Mass: 186.125594432Da
• Monoisotopic Mass: 186.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate

2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate

The compound 2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate (CAS No. 17770-36-4) is a versatile organic compound with a unique structure that combines a cyclohexane ring, a hydroxyl group, and a carboxylate functional group. This compound has garnered significant attention in recent years due to its diverse applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. Its chemical structure allows for a wide range of reactivity, making it an essential building block in organic synthesis.

Recent studies have highlighted the importance of 2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate in the development of advanced materials. For instance, researchers have explored its role in the synthesis of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. The compound's ability to undergo polymerization under mild conditions has made it a valuable precursor for creating eco-friendly materials that can replace traditional plastics.

In the pharmaceutical sector, 2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate has been utilized as an intermediate in the production of APIs (Active Pharmaceutical Ingredients). Its unique stereochemistry and functional groups make it ideal for synthesizing complex molecules with high therapeutic potential. Recent advancements in asymmetric synthesis have further enhanced its utility, enabling the production of enantiomerically pure compounds that are critical for drug development.

The compound's applications extend to the agrochemical industry as well. Studies have shown that derivatives of 2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate can act as effective plant growth regulators. These derivatives have been found to enhance crop yield and stress tolerance, offering a sustainable solution to the challenges faced by modern agriculture.

From a chemical synthesis perspective, 2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate serves as a valuable intermediate in the construction of cyclic ketones and esters. Its reactivity under various catalytic conditions has been extensively studied, leading to the development of novel synthetic pathways that improve efficiency and reduce environmental impact.

In conclusion, 2-Hydroxyethyl 2-Methylcyclohexane-1-carboxylate (CAS No. 17770-36-4) is a multifaceted compound with significant potential across multiple industries. Its versatility in organic synthesis, combined with recent advancements in its applications, underscores its importance as a key player in modern chemistry.